Cas no 74879-12-2 (2(1H)-PYRAZINONE, 1,5-DIMETHYL-)
74879-12-2 structure
Product Name:2(1H)-PYRAZINONE, 1,5-DIMETHYL-
CAS No:74879-12-2
MF:C6H8N2O
MW:124.1405210495
CID:3237653
PubChem ID:6428849
Update Time:2025-04-21
2(1H)-PYRAZINONE, 1,5-DIMETHYL- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-PYRAZINONE, 1,5-DIMETHYL-
- 74879-12-2
- SCHEMBL2629278
- 1,5-dimethylpyrazin-2(1H)-one
- 1,5-dimethyl-2(1H)-pyrazinone
-
- Inchi: 1S/C6H8N2O/c1-5-4-8(2)6(9)3-7-5/h3-4H,1-2H3
- InChI Key: AEYNPCBTXZXDNL-UHFFFAOYSA-N
- SMILES: O=C1C=NC(C)=CN1C
Computed Properties
- Exact Mass: 124.063662883g/mol
- Monoisotopic Mass: 124.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 32.7Ų
2(1H)-PYRAZINONE, 1,5-DIMETHYL- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
74879-12-2 (2(1H)-PYRAZINONE, 1,5-DIMETHYL-) Related Products
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